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Compound of Interest

S-Adenosyl-L-methionine disulfate
Compound Name:
tosylate

cat. No.: B10765666

Welcome to the technical support center for S-Adenosyl-L-methionine Disulfate Tosylate
(SAMe-DST). This resource is designed to assist researchers, scientists, and drug
development professionals in overcoming common challenges associated with the solubility
and handling of this compound.

Frequently Asked Questions (FAQs)

Q1: What is S-Adenosyl-L-methionine Disulfate Tosylate (SAMe-DST)?

Al: S-Adenosyl-L-methionine Disulfate Tosylate is a stable salt form of S-Adenosyl-L-
methionine (SAMe). SAMe is a crucial molecule and a common cosubstrate involved in
numerous cellular processes, including methyl group transfer (transmethylation),
transsulfuration, and polyamine biosynthesis.[1] The disulfate tosylate salt form is specifically
engineered to enhance the stability of the otherwise labile SAMe molecule, protecting it from
moisture and heat-induced degradation.[2] This improved stability ensures a longer shelf-life
and consistent potency for experimental use.[2]

Q2: In which solvents is SAMe-DST soluble?

A2: SAMe-DST is freely soluble in water.[2][3][4] It is also highly soluble in Dimethyl Sulfoxide
(DMSO0).[5] Conversely, it is poorly soluble or insoluble in ethanol.[5] For in vivo studies,
various formulations using co-solvents like PEG300, Tween 80, and saline are often employed.

[51[6]
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Q3: What factors can influence the solubility of SAMe-DST?
A3: Key factors that can affect the solubility of SAMe-DST include:

o Temperature: While specific data on the temperature-solubility profile of SAMe-DST is not
readily available, for most solid solutes in liquid solvents, solubility tends to increase with
temperature.[7] However, it is crucial to be aware that SAMe is a thermally unstable
substance, and elevated temperatures (above 60°C) can lead to rapid degradation.[8]

e pH: The stability of SAMe in aqueous solutions is pH-dependent. The molecule is most
stable in acidic conditions (pH 3.5-4.5) and degrades rapidly in alkaline solutions. While this
primarily relates to stability, significant deviations from the optimal pH range could potentially
impact its solubility characteristics. The pH of a 1 in 20 aqueous solution of Ademetionine
Disulfate Tosylate is between 1.0 and 2.0.[9]

e Sonication: The use of sonication is often recommended to aid in the dissolution of SAMe-
DST in solvents like water and DMSO, patrticularly at higher concentrations.[5]

Q4: How should | store SAMe-DST powder and its solutions?
A4:

o Powder: The pure, solid form of SAMe-DST should be stored at -20°C for long-term stability
(up to 3 years).[5] Some suppliers recommend storage at 2°C - 8°C, protected from light. It is
also described as a hygroscopic powder, so it should be kept dry to prevent deterioration.[3]

[4]

e Solutions: Stock solutions should be aliquoted and stored at -80°C for up to 6 months or at
-20°C for up to 1 month to avoid repeated freeze-thaw cycles.[10] If water is used as the
solvent for a stock solution, it is recommended to filter and sterilize it before use in cell
culture.[10] For in vivo experiments, it is best to prepare fresh solutions on the day of use.
[10]
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Issue

Possible Cause

Recommended Solution

Precipitate forms in the

solution upon storage.

The concentration may be too
high for the storage
temperature, or the solvent

may not be optimal.

Try warming the solution gently
(do not exceed 40°C) to see if
the precipitate redissolves. If
the issue persists, consider
preparing a more dilute stock
solution. For long-term
storage, ensure the solution is
stored at -80°C.

The powder is difficult to
dissolve.

The compound may not be
readily soluble at the desired
concentration without

assistance.

Use sonication to aid
dissolution.[5] You can also try
gentle warming, but be mindful
of the thermal instability of
SAMe.[8] Ensure you are
using a recommended solvent
such as water or DMSO.[5]

Inconsistent experimental

results.

This could be due to the
degradation of SAMe-DST in

solution.

Prepare fresh solutions for
each experiment, especially for
in vivo studies.[10] Avoid
repeated freeze-thaw cycles by
storing solutions in single-use
aliquots.[10] Ensure the pH of
your experimental system is
not alkaline, as this can rapidly
degrade SAMe.

Cell culture contamination after
adding SAMe-DST solution.

The stock solution may not be

sterile.

If you prepare a stock solution
in water or a buffer, it is crucial
to sterilize it by filtration
through a 0.22 um filter before
adding it to your cell culture

medium.[10]

Quantitative Data Summary

Solubility of S-Adenosyl-L-methionine Disulfate Tosylate
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Molar
Solvent Solubility (mg/mL) Concentration Notes
(mM)

Sonication is
Water (H20) 72[5] 93.9[5]

recommended.[5]

Ultrasonic assistance
Water (H20) 33.33[6] 43.47[6]

needed.[6]
Dimethyl Sulfoxide Sonication is

247 .5[5] 322.77[5]
(DMSO) recommended.[5]
Dimethyl Sulfoxide Ultrasonic assistance
100[6] 130.41[6]

(DMSO) needed.[6]

Insoluble or slightly
Ethanol < 1[5]

soluble.[5]

For in vivo
10% DMSO + 40% .

formulation.
PEG300 + 5% Tween 5[5] 6.52[5] o

Sonication

80 + 45% Saline
recommended.[5]

10% DMSO + 90% For in vivo
, > 2.5[6] > 3.26[6] ,
Corn QOil formulation.[6]

Experimental Protocols

Protocol for Preparing a 100 mM Stock Solution of SAMe-DST in Water

o Calculate the required mass: The molecular weight of S-Adenosyl-L-methionine disulfate
tosylate is 766.8 g/mol .[5] To prepare 1 mL of a 100 mM stock solution, you will need:

o Mass (g) = 0.1 L/mol * 766.8 g/mol * 0.001 L = 0.07668 g = 76.68 mg

o Weigh the compound: Accurately weigh 76.68 mg of SAMe-DST powder using a calibrated
analytical balance.

o Dissolution:
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[e]

Transfer the weighed powder to a sterile 1.5 mL microcentrifuge tube.

o

Add 1 mL of sterile, nuclease-free water.

[¢]

Vortex briefly to suspend the powder.

[¢]

Place the tube in a sonicator water bath and sonicate until the solution is clear. This may
take a few minutes. Avoid excessive heating of the water bath.

 Sterilization (for cell culture applications):

o Draw the clear solution into a sterile syringe.

o Attach a sterile 0.22 um syringe filter to the syringe.

o Filter the solution into a new sterile microcentrifuge tube.
» Aliquoting and Storage:

o Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 20 pL or 50 pL) in
sterile microcentrifuge tubes.

o Label the aliquots clearly with the compound name, concentration, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to 6 months).[10]

Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for preparing and using SAMe-DST solutions.
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Caption: The Methylation Cycle involving SAMe.
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Caption: Involvement of SAMe in Transsulfuration and Polyamine Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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